Cas no 887401-92-5 (INCB 3284)

INCB 3284 structure

Product Name:INCB 3284

CAS No:887401-92-5

MF:C₂₆H₃₁F₃N₄O₄

MW:520.54395699501

CID:2601527

PubChem ID:11527661

Update Time:2024-10-26

INCB 3284 Chemical and Physical Properties

Names and Identifiers

- INCB 3284
- INCB-3284
- N-({1-[4-Hydroxy-4-(6-methoxy-pyridin-3-yl)-cyclohexyl]-pyrrolidin-3-ylcarbamoyl}-methyl)-3-trifluoromethyl-benzamide
- INCB-003284
- Benzamide, N-[2-[[(3R)-1-[trans-4-hydroxy-4-(6-methoxy-3-pyridinyl)cyclohexyl]-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)-
- 887401-92-5
- N-[2-[[(3R)-1-[trans-4-Hydroxy-4-(6-methoxy-3-pyridinyl)cyclohexyl]-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide (ACI)
- NCGC00370911-01
- DA-54298
- E82922
- BRD-K28059174-334-01-2
- MS-29653
- HY-15450A
- INCB 3284 enantiomer 1
- Rel-N-(2-(((R)-1-((1s,4S)-4-hydroxy-4-(6-methoxypyridin-3-yl)cyclohexyl)pyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- CHEMBL1951790
- compound 13 [PMID: 24900329]
- AKOS040733443
- N-[2-[[(3R)-1-[4-hydroxy-4-(6-methoxypyridin-3-yl)cyclohexyl]pyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- GTPL9045
- Z3247512485
- Benzamide, N-(2-(((3R)-1-(trans-4-hydroxy-4-(6-methoxy-3-pyridinyl)cyclohexyl)-3-pyrrolidinyl)amino)-2-oxoethyl)-3-(trifluoromethyl)-
- CS-3565
- NXZNYBUBXWWKCP-DNRQZRRGSA-N
- BRD-K67628093-001-01-9
- NXZNYBUBXWWKCP-LDJSFYOUSA-N
- SCHEMBL745198
- CHEMBL1963131
- 0W6K09GAQB
- N-[2-[[(3R)-1-[Trans-4-hydroxy-4-(6-methoxy-3-pyridinyl)cyclohexyl]-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)-benzamide Methanesulfonate; INCB 3284;
- INCB3284 free base
- Q27231179
- CS-M3083
- INCB3284
- BDBM50363953
- SCHEMBL5058151
- INCB003284
- NCGC00370911-04
- SCHEMBL5058152
- CHEMBL1951778
- UNII-0W6K09GAQB
- SCHEMBL14281986
- G76935
- MDL： MFCD28386146
- Inchi： 1S/C26H31F3N4O4/c1-37-23-6-5-19(14-30-23)25(36)10-7-21(8-11-25)33-12-9-20(16-33)32-22(34)15-31-24(35)17-3-2-4-18(13-17)26(27,28)29/h2-6,13-14,20-21,36H,7-12,15-16H2,1H3,(H,31,35)(H,32,34)/t20-,21-,25-/m1/s1
- InChI Key： NXZNYBUBXWWKCP-DNRQZRRGSA-N
- SMILES： O[C@]1(CC[C@H](N2CC[C@@H](NC(=O)CNC(C3C=CC=C(C(F)(F)F)C=3)=O)C2)CC1)C1C=NC(OC)=CC=1

Computed Properties

Exact Mass: 520.22973997g/mol
Monoisotopic Mass: 520.22973997g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 37
Rotatable Bond Count: 10
Complexity: 790
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 104Å²

INCB 3284 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

INCB 3284 Pricemore >>

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